C.I.Acid Red 209

Specification

• CAS No.: 12239-04-2
• Molecular Formula: C9H8O
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Structural Characteristics

As a member of the metal complex azo acid dye family, C.I.Acid Red 209 likely contains metal coordination complexes with azo compounds. These structures typically feature sulfonic acid groups (-SO₃H) that contribute to the compound's water solubility and acid dye classification. The presence of these functional groups enables the dye to form ionic bonds with positively charged substrates, which is characteristic of acid dyes.

Physical and Chemical Properties

The physical and chemical properties of C.I.Acid Red 209 determine its behavior in various applications and processing conditions. Though comprehensive data is limited in the scientific literature, the following properties have been identified:

Solubility Profile

Like other acid dyes, C.I.Acid Red 209 exhibits good solubility in water due to the presence of sulfonic acid groups, making it suitable for aqueous formulations. The water solubility characteristic is particularly important for its application in water-based dye ink compositions where complete dissolution is required for optimal performance.

Stability Characteristics

Metal complex azo dyes typically demonstrate enhanced light fastness, heat stability, and resistance to oxidation compared to simple azo dyes. These properties make C.I.Acid Red 209 valuable in applications requiring durability under various environmental conditions.

Synthesis and Manufacturing

Manufacturing Process

The synthesis of C.I.Acid Red 209, like other metal complex azo dyes, typically involves diazo coupling reactions followed by metallization. While specific manufacturing details for this compound are proprietary, the general process for metal complex azo dyes includes:

• Synthesis of appropriate aromatic amines

• Diazotization of these amines

• Coupling with suitable coupling components

• Metallization with transition metals (commonly chromium, cobalt, or copper)

• Purification and standardization

Major Manufacturers

Several chemical companies are involved in the production and distribution of C.I.Acid Red 209, including:

• Dayang Chem (Hangzhou) Co., Ltd - A Chinese manufacturer established in 2020 with ISO 9001:2015 certification

Applications and Uses

C.I.Acid Red 209 finds applications across multiple industries due to its specific colorant properties. The following are the major applications identified in industrial documentation:

Textile Industry

As an acid dye, C.I.Acid Red 209 is suitable for dyeing protein fibers like wool, silk, and polyamide fibers. The dye forms ionic bonds with positively charged amino groups in these materials, providing good colorfastness properties.

Ink Formulations

One of the significant applications of C.I.Acid Red 209 is in water-based dye ink compositions. It is specifically mentioned as a suitable colorant in water-resistant water-based dye ink compositions, which indicates its importance in the printing industry. The patent documentation notes:

"The metal complex azo acid dye (a) further includes, for example, C.I. acid yellow 59, C.I. acid yellow 111, C.I. acid yellow 112, C.I. acid yellow 116, C.I. acid yellow 161, C.I. acid orange 82, C.I. acid orange 87, C.I. acid orange 88, C.I. acid orange 95, C.I. acid orange 122, C.I. acid orange 147, C.I. acid red 209, C.I. acid red 211, C.I. acid red 215, C.I. acid red 216, C.I. acid red 217..."

This inclusion in patent literature underscores the industrial relevance of C.I.Acid Red 209 in specialized ink formulations.

Other Industrial Applications

According to manufacturer information, C.I.Acid Red 209 is also used in:

• Chemical pesticides

• Food additives

• Agrochemicals

• Active pharmaceutical ingredients

• Flavors and fragrances

The versatility of this dye across such diverse applications highlights its importance as an industrial colorant.

Current Research and Developments

Research into acid dyes, including metal complex azo dyes like C.I.Acid Red 209, continues to advance in several areas:

Analytical Methods Development

Advanced analytical techniques are being developed for the detection and quantification of dyes in various matrices. For instance, liquid chromatography-tandem mass spectrometry (LC/MS/MS) has been employed for the determination of banned dyes in cosmetics. Similar methodologies could potentially be applied to the analysis of C.I.Acid Red 209 in different product formulations.

Supplier	Product Grade	Purity	Package Size	Lead Time
Shaanxi Dideu Medichem Co. Ltd	Industrial Grade	99%	25kg/Drum	7 days
Dayang Chem (Hangzhou) Co., Ltd	Not specified	Not specified	Not specified	2 days

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